Cas no 1261575-79-4 (2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine)

• Product Name: 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine
• CAS No: 1261575-79-4
• MF: C₁₂H₈F₂N₂O₃
• MW: 266.200329780579
• CID: 4927966
• Update Time: 2025-06-13

2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine

• Inchi： 1S/C12H8F2N2O3/c1-19-9-5-6-10(16(17)18)15-12(9)7-3-2-4-8(13)11(7)14/h2-6H,1H3
• InChI Key： HMMSGZMKWLWTJN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 67.9

Additional information on 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine

Comprehensive Overview of 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1261575-79-4)

2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1261575-79-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and nitropyridine moieties, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of kinase inhibition and enzyme modulation, aligning with current trends in precision medicine.

The molecular structure of 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine features a methoxy group at the 3-position and a nitro group at the 6-position, which contribute to its electronic properties and reactivity. These functional groups make it a valuable intermediate in synthetic chemistry, especially for constructing heterocyclic compounds. Recent studies highlight its utility in cross-coupling reactions, a hot topic in organic synthesis, where efficiency and selectivity are paramount.

In the pharmaceutical industry, CAS No. 1261575-79-4 is being investigated for its potential as a bioactive scaffold. Its fluorine atoms enhance metabolic stability and bioavailability, addressing key challenges in drug development. This aligns with the growing demand for fluorinated pharmaceuticals, as evidenced by the rise in FDA-approved drugs containing fluorine. Additionally, its nitropyridine core is relevant to antibacterial and antifungal research, areas of high interest due to increasing antibiotic resistance.

From an agrochemical perspective, 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine shows promise in the design of crop protection agents. The difluorophenyl moiety is known to improve pesticidal activity, while the nitropyridine group may contribute to novel modes of action. This is particularly relevant given the global focus on sustainable agriculture and the need for environmentally friendly pesticides.

The synthesis of CAS No. 1261575-79-4 typically involves multistep organic reactions, including halogenation, methoxylation, and nitration. Optimizing these processes is a key area of research, as it impacts yield and scalability. Recent advancements in flow chemistry and catalysis have been applied to similar compounds, suggesting potential avenues for improving the production of this molecule.

Analytical characterization of 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and confirming structural integrity, which are essential for both research and industrial applications. The compound’s UV-Vis absorption properties also make it interesting for materials science, particularly in the development of organic electronic materials.

In summary, 2-(2,3-Difluorophenyl)-3-methoxy-6-nitropyridine (CAS No. 1261575-79-4) is a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and materials science positions it as a subject of ongoing research. As the scientific community continues to explore fluorinated compounds and nitrogen-containing heterocycles, this molecule is likely to remain at the forefront of interdisciplinary studies.